molecular formula C18H21NS B8722773 9-Benzo[b]thiophen-2-yl-3-aza-spiro[5.5]undec-8-ene CAS No. 918650-75-6

9-Benzo[b]thiophen-2-yl-3-aza-spiro[5.5]undec-8-ene

Cat. No.: B8722773
CAS No.: 918650-75-6
M. Wt: 283.4 g/mol
InChI Key: WHXVKYFCCLIQIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-Benzo[b]thiophen-2-yl-3-aza-spiro[5.5]undec-8-ene is a useful research compound. Its molecular formula is C18H21NS and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

918650-75-6

Molecular Formula

C18H21NS

Molecular Weight

283.4 g/mol

IUPAC Name

9-(1-benzothiophen-2-yl)-3-azaspiro[5.5]undec-9-ene

InChI

InChI=1S/C18H21NS/c1-2-4-16-15(3-1)13-17(20-16)14-5-7-18(8-6-14)9-11-19-12-10-18/h1-5,13,19H,6-12H2

InChI Key

WHXVKYFCCLIQIQ-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCNCC2)CC=C1C3=CC4=CC=CC=C4S3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Was prepared according to method A with the following variation: n-BuLi (1.6 M in hexanes (4 mL, 6.4 mmol)) was added drop-wise to a solution of benzothiophene (778 mg, 5.80 mL) in diethyl ether (10 mL). The reaction was warmed to reflux for 1 h and then cooled to −78° C. 9-Oxo-3-aza-spiro[5.5]undecane-3-carboxylic acid tert-butyl ester (500 mg, 1.87 mmol) in diethyl ether was added drop-wise and the mixture was stirred at −78° C. for 2 h. Mp. 107.3-110.2° C.
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
5.8 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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